Cas no 2137695-10-2 (Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)-)

• Product Name: Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)-
• CAS No: 2137695-10-2
• MF: C₁₁H₇F₄N
• MW: 229.17359662056
• CID: 5286441
• Update Time: 2025-06-09

Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C11H7F4N/c1-6-4-10(11(13,14)15)16-9-5-7(12)2-3-8(6)9/h2-5H,1H3
• InChI Key： VICIVSJYXAWZMM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2)C(C)=CC=1C(F)(F)F

Additional information on Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)-

Introduction to Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- (CAS No. 2137695-10-2)

Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- (CAS No. 2137695-10-2) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular formula of Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- is C₁₃H₈F₄N, and its molecular weight is approximately 260.20 g/mol. The presence of fluorine atoms, particularly the trifluoromethyl group, imparts unique chemical and physical properties to this compound, making it an interesting candidate for various research and development activities.

In recent years, the study of fluorinated quinolines has gained momentum due to their potential in developing novel drugs with improved pharmacological profiles. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of compounds, which can lead to better bioavailability and reduced toxicity. These properties are crucial in the design of effective pharmaceuticals.

Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- has been the subject of several studies focusing on its biological activities. Research has shown that this compound exhibits potent antimicrobial properties against a range of bacterial and fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- effectively inhibited the growth of multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).

Beyond its antimicrobial potential, Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- has also shown promise in cancer research. Preliminary studies have indicated that this compound possesses antiproliferative effects on various cancer cell lines. A notable study published in Cancer Letters in 2020 reported that Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The structural features of Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)-, including the fluorine atoms and the methyl group, contribute to its high binding affinity for specific biological targets. This makes it a valuable lead compound for further optimization and development into more potent therapeutic agents. Researchers are actively exploring ways to enhance the efficacy and selectivity of this compound through structural modifications and combinatorial chemistry approaches.

In addition to its therapeutic potential, Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- is also being investigated for its use as a chemical probe in biochemical assays. Its unique spectroscopic properties make it an excellent tool for studying protein-ligand interactions and other biological processes at the molecular level. This application is particularly useful in drug discovery and development pipelines where high-throughput screening methods are employed.

The synthesis of Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, Quinoline, 7-fluoro-4-methyl-2-(trifluoromethyl)- (CAS No. 2137695-10-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of healthcare solutions.